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Compound of Interest

Compound Name: Mmh2-NR

Cat. No.: B12384068 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of Mmh2-NR (tert-butyl 2-[(9S)-7-[4-

(ethylsulfonylamino)phenyl]-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-

2(6),4,7,10,12-pentaen-9-yl]acetate), building on our commitment to being your preferred

source for laboratory safety and chemical handling information.

While a specific Safety Data Sheet (SDS) for Mmh2-NR is not readily available, its chemical

structure, containing a sulfonamide group, guides the necessary disposal protocols.[1][2]

Adherence to general principles of chemical waste management is crucial to prevent

environmental contamination and ensure a safe laboratory environment.

Quantitative Data Summary
The following table summarizes the known quantitative data for a structurally related

compound, providing a basis for safe handling and disposal procedures.
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Property Value

Molecular Formula C23H25ClN4O2S

Molecular Weight 457.0 g/mol

XLogP3 4.9

Complexity 706

Data for a structurally similar compound: tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-

thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-6-yl)acetate.[3]

Experimental Protocol: Mmh2-NR Waste Disposal
This protocol outlines the step-by-step methodology for the safe disposal of Mmh2-NR waste,

including contaminated materials.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times when handling Mmh2-NR and its waste. This includes:

Chemical-resistant gloves (nitrile or neoprene).

Safety glasses with side shields or chemical splash goggles.

A lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Mmh2-NR, including unused compound,

contaminated gloves, weigh boats, and paper towels, in a designated hazardous waste

container.

The container must be made of a compatible material (e.g., high-density polyethylene), be

in good condition, and have a secure lid.
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Liquid Waste:

Collect all liquid waste containing Mmh2-NR, such as reaction mixtures or solutions, in a

separate, clearly labeled hazardous waste container.

Do not mix Mmh2-NR waste with other incompatible waste streams.

Sharps Waste:

Any sharps contaminated with Mmh2-NR (e.g., needles, Pasteur pipettes) must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

3. Waste Container Labeling:

Immediately label all waste containers with the following information:

The words "Hazardous Waste".

The full chemical name: "tert-butyl 2-[(9S)-7-[4-(ethylsulfonylamino)phenyl]-4,5,13-

trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-

yl]acetate".

The approximate concentration or quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

4. Waste Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from heat sources or ignition.

Keep containers tightly closed except when adding waste.

5. Disposal Procedure:

Do not dispose of Mmh2-NR waste down the drain or in the regular trash.[1]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. Professional

disposal by a licensed contractor is mandatory for such chemical waste.[1]

Mmh2-NR Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Mmh2-NR.
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Caption: Workflow for the safe disposal of Mmh2-NR waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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